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Compound Name: HM-JF526 Nhs

Cat. No.: B11933719

Get Quote

Executive Summary & Technical Rationale
HM-JF526 (Hydroxymethyl Janelia Fluor® 526) represents a paradigm shift in live-cell super-

resolution microscopy.[1] Unlike standard fluorophores that require toxic, reducing buffers (e.g.,

thiol-oxygen scavenger systems) to induce "blinking" for Single-Molecule Localization

Microscopy (SMLM) or dSTORM, HM-JF526 is chemically engineered to blink spontaneously in

physiological buffers (e.g., PBS, DMEM).[1]

This guide addresses the specific application of the NHS Ester derivative. It is critical to

understand that the NHS ester is a reactive precursor.[1] It is not designed for direct addition to

cell culture media for specific labeling.[1] Instead, it serves as the universal building block to

create specific live-cell probes (e.g., HM-JF526-HaloTag, HM-JF526-Taxol, or HM-JF526-

Antibody).[1]

Key Technical Advantages[1]
Spontaneous Blinking: The hydroxymethyl (HM) modification tunes the lactone-zwitterion

equilibrium (
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), causing the dye to cycle between a non-fluorescent (closed) and fluorescent (open) state
without high-power UV activation.[1]

Physiological Compatibility: Enables dSTORM/SMLM in live cells without the hypoxia or pH

shifts caused by traditional GLOX/MEA buffers.[1]

Fluorogenicity: Low background fluorescence until bound to the target, often eliminating the

need for washing steps.[1]

Mechanism of Action
The utility of HM-JF526 relies on two chemical mechanisms: the conjugation chemistry (NHS

ester) and the photophysical switching (HM-Rhodamine scaffold).[1]

The Conjugation Workflow (NHS Ester Chemistry)
The N-hydroxysuccinimide (NHS) ester targets primary amines (

) on ligands or proteins, forming a stable amide bond.[1]
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Figure 1: Workflow for converting the reactive HM-JF526 NHS ester into a functional live-cell

probe.[1]

The Blinking Mechanism (Lactone-Zwitterion
Equilibrium)
Standard rhodamines are always "on."[1] HM-JF526 exists primarily in a colorless, non-

fluorescent lactone form.[1] It transiently opens to the fluorescent zwitterion form.[1] This

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medkoo.com/products/45773
https://www.medkoo.com/products/45773
https://www.medkoo.com/products/45773
https://www.medkoo.com/products/45773
https://www.medkoo.com/products/45773
https://www.benchchem.com/product/b11933719/docs?utm_src=pdf-body-img#application-note-live-cell-super-resolution-imaging-with-hm-jf526-nhs-ester
https://www.benchchem.com/product/b11933719/docs?utm_src=pdf-body#application-note-live-cell-super-resolution-imaging-with-hm-jf526-nhs-ester
https://www.medkoo.com/products/45773
https://www.medkoo.com/products/45773
https://www.medkoo.com/products/45773
https://www.medkoo.com/products/45773
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


stochastic switching allows single molecules to be localized over time.[1]

Experimental Protocols
Protocol A: Synthesis of Live-Cell Probes (Ligand
Conjugation)
Objective: Conjugate HM-JF526 NHS Ester to an amine-containing ligand (e.g., HaloTag amine

(O2), SNAP-tag amine, or a small molecule drug like Taxol-amine).[1]

Materials:

HM-JF526 NHS Ester (1 mg vials typical).[1]

Amine-Ligand (e.g., HaloTag amine ligand).[1]

Anhydrous DMSO or DMF.[1]

DIPEA (N,N-Diisopropylethylamine).[1]

Step-by-Step Procedure:

Stock Preparation: Dissolve HM-JF526 NHS ester in anhydrous DMSO to 10 mM.[1] Note:

Use immediately or store at -20°C under argon/nitrogen.[1] NHS esters hydrolyze rapidly in

moisture.[1]

Reaction Mix:

In a microcentrifuge tube, combine the Amine-Ligand (1.0 equivalent) with HM-JF526 NHS
ester (1.1 – 1.5 equivalents).[1]

Add DIPEA (3.0 equivalents) to ensure the amine is deprotonated.[1]

Adjust volume with DMSO/DMF to keep reactant concentration high (>5 mM).[1]

Incubation: Incubate for 2–4 hours at room temperature in the dark with gentle agitation.

Purification (Critical):
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For Small Molecules (Halo/SNAP ligands): Purify via semi-preparative HPLC (C18 column,

Water/Acetonitrile gradient + 0.1% TFA) or silica gel chromatography.[1]

Why? Unreacted NHS ester will hydrolyze into free acid.[1] If not removed, free dye

contributes to background and competes for cellular entry.[1]

Lyophilization: Dry the purified fraction and redissolve in DMSO to create a 1 mM Probe

Stock Solution.

Protocol B: Live-Cell Labeling & Imaging
Objective: Super-resolution imaging of intracellular targets (e.g., Nucleus, Mitochondria,

Cytoskeleton) using the synthesized probe.[1]

Materials:

Live cells expressing HaloTag/SNAP-tag fusion proteins (e.g., H2B-HaloTag).[1][2]

Imaging Buffer: Phenol-red free DMEM or Live Cell Imaging Solution (LCIS).[1] NO reducing

agents (MEA/BME) required.[1]

Step-by-Step Procedure:

Seeding: Plate cells on high-optical-quality glass-bottom dishes (No. 1.5H coverglass) 24

hours prior.

Staining:

Dilute the HM-JF526 Probe (from Protocol A) into warm culture media.[1]

Recommended Concentration:100 nM – 500 nM (Higher concentrations may be needed

for STED; lower for SMLM to ensure sparse blinking).[1]

Incubate for 30–60 minutes at 37°C / 5% CO₂.

Washing:

Remove staining media.[1]
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Wash 2x with warm, phenol-red free media or PBS.[1]

Note: While JF dyes are fluorogenic, washing removes the pool of unbound dye,

improving the Signal-to-Noise Ratio (SNR) for single-molecule detection.[1]

Imaging Acquisition (SMLM/dSTORM):

Microscope: TIRF or HILO (Highly Inclined and Laminated Optical sheet) configuration is

preferred to reduce background.[1]

Excitation: 532 nm or 514 nm laser (High power density: ~1–5 kW/cm² for dSTORM).[1]

Camera: EMCCD or sCMOS running at high frame rate (50–100 fps).[1]

Acquisition: Acquire 5,000–20,000 frames. You will observe spontaneous blinking spots

without UV activation.[1][3]

Data Specifications & Troubleshooting
Photophysical Properties

Property Value Notes

Excitation Max 526 nm
Compatible with 514 nm / 532

nm lasers

Emission Max 550 nm Yellow/Green emission

Extinction Coeff. 118,000 M⁻¹cm⁻¹ High brightness

Quantum Yield 0.87 Excellent photon efficiency

Blinking Mode Spontaneous
Does not require GLOX/MEA

buffers

Cell Permeability High Crosses membranes efficiently

Troubleshooting Guide
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Issue Probable Cause Corrective Action

No Blinking (Static Signal) Density too high

Reduce probe concentration

(try 10–50 nM). High density

leads to overlapping PSFs.[1]

High Background Unreacted Dye

Ensure the probe was purified

(HPLC) after NHS conjugation.

Wash cells 3x for 15 mins.[1]

Low Signal Intensity Hydrolysis of NHS

NHS ester degrades in

moisture.[1] Use fresh DMSO

and store stock under

desiccant/argon.[1]

Rapid Bleaching Laser power too high

HM-JF526 is stable, but

excessive power (>10 kW/cm²)

can bleach it.[1] Lower power;

blinking is chemically driven,

not photo-driven.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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